Methyl 4-formamido-3-methoxybenzoate
Overview
Description
Methyl 4-formamido-3-methoxybenzoate is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Improved Synthesis Methods
Methyl 4-formamido-3-methoxybenzoate has been a subject of research in the context of improved synthesis methods. For example, Murakami et al. (1971) described a new industrial synthesis of metoclopramide, utilizing methyl 4-amino-2-methoxybenzoate in the process. This synthesis involved several steps, including methylation, chlorination, and condensation, demonstrating the compound's role in complex chemical syntheses (Murakami, Inukai, Koda, & Nakano, 1971).
Biological Activity and Synthesis of Derivatives
Research by Badne, Swamy, Bhosale, & Kuberkar (2011) focused on the synthesis of novel derivatives of methoxybenzoate compounds and their antimicrobial activity. This study underscores the potential of this compound derivatives in developing new antimicrobial agents (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Application in Organic Syntheses
The compound has applications in various organic syntheses. Popovski, Mladenovska, & Panovska (2010) detailed the synthesis of (benzoylamino)methyl 4-[(benzoylamino)methoxy]benzoate, using methyl 4-methoxybenzoate. This highlights the compound's role in the formation of complex organic molecules (Popovski, Mladenovska, & Panovska, 2010).
Thermochemical Properties
Flores et al. (2019) investigated the structural and thermochemical properties of methyl methoxybenzoates, including the 4-methoxy derivative. This research is crucial for understanding the physical characteristics of these compounds, which is important for their applications in various fields (Flores et al., 2019).
Enzyme Interactions
Bernhardt, Erdin, Staudinger, & Ullrich (1973) studied the interaction of enzymes with methoxybenzoate compounds. They discovered specific demethylation and hydroxylation activities, offering insights into biochemical pathways involving such compounds (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).
Safety and Hazards
The compound is labeled with the GHS07 pictogram . The hazard statements associated with it are H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled . The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501 .
Properties
IUPAC Name |
methyl 4-formamido-3-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-14-9-5-7(10(13)15-2)3-4-8(9)11-6-12/h3-6H,1-2H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GBCVHNFCUTULQV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)OC)NC=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20630444 | |
Record name | Methyl 4-formamido-3-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20630444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
700834-18-0 | |
Record name | Methyl 4-formamido-3-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20630444 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.